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Kojic Acid as a Tyrosinase Inhibition Benchmark

Kojic acid is a well-established standard in tyrosinase inhibition research. The table below summarizes key

experimental data available from recent studies.

Property

Experimental Data (Kojic Acid)

Key Experimental Context

ICso (Mushroom
Tyrosinase, |-
DOPA)

Inhibition
Mechanism

Cellular Activity
(B16F10)

15.9 + 0.4 uM [1]

~100 pM [2]

Mixed-type inhibitor [3]

Reduces melanin content and
intracellular tyrosinase activity in a
dose-dependent manner [4]

In vitro assay using L-DOPA as
substrate [1].

Standard I-DOPA assay conditions;
used as activity threshold for machine
learning screening [2].

Binds in a way that affects both
enzyme-substrate complex formation
and substrate binding [3].

Tested on a-MSH-stimulated B16F10
mouse melanoma cells [4].
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Property Experimental Data (Kojic Acid) Key Experimental Context
Cytotoxicity No effect on cell viability at 43.8—-700 Considered non-cytotoxic within this
(B16F10) UM [4] concentration range [4].

Standard Experimental Protocols for Tyrosinase
Inhibition

Researchers typically evaluate tyrosinase inhibitors through a sequence of in vitro and cellular assays. The

workflow below outlines the common experimental stages.
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Tyrosinase Inhibition
Evaluation Workflow
In Vitro Assay
(Mushroom Tyrosinase)

Kinetic Mechanism Study

Cellular Assay
(B16F10 Melanoma Cells)

Cytotoxicity Assessment

v Key Experimental Details .
v v 2
« Enzyme Source: Agaricus bisporus
* Substrate: L-DOPA or L-tyrosine
* Measurement: Dopachrome formation at 475nm
*pH 6.8, 25°C [2][4] [3]

« Cell Line: B16F10 mouse melanoma cells * Method: Lineweaver-Burk plot analysis

y
y Me_lhod: M’_IT.as.say + Measurement: Intracellular tyrosinase activity + Determines competitive, non-competitive,
+ Measures cell viability after inhibitor treatment [4] [5] B L . L
and melanin content [4] [5] uncompetitive, or mixed-type inhibition [4] [3]

Click to download full resolution via product page

Suggestions for Finding Comparative Data

To locate the information you need, you might find the following approaches helpful:

o Refine your search strategy: Use precise terms like "veratric acid tyrosinase
inhibition IC50" or "veratric acid melanin B16F10" in academic databases such as
PubMed, Google Scholar, and SciFinder.

o Explore structural analogs: If direct data is scarce, research on compounds with similar structures
(like other benzoic acid derivatives) may provide useful mechanistic insights.
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e Consult chemical databases: Check specialized databases for bioactivity data of veratric acid. The
machine learning study in the search results screened over 500,000 compounds, suggesting that
such data may exist in larger chemical databases [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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